Cas no 38879-01-5 (2,2,6,6-Tetramethyl-4-piperidinyl 4-aminobenzoate)

• Product Name: 2,2,6,6-Tetramethyl-4-piperidinyl 4-aminobenzoate
• CAS No: 38879-01-5
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 3103431
• PubChem ID: 8027120
• Update Time: 2025-06-13

2,2,6,6-Tetramethyl-4-piperidinyl 4-aminobenzoate Chemical and Physical Properties

Names and Identifiers

• 2,2,6,6-Tetramethyl-4-piperidinyl 4-aminobenzoate
• DEDIMYAPCFFQIW-UHFFFAOYSA-N
• CS-0323291
• 38879-01-5
• 4-Piperidinol, 2,2,6,6-tetramethyl-, 4-aminobenzoate (ester)
• STK689768
• Benzoic acid, 4-amino-, 2,2,6,6-tetramethyl-4-piperidinyl ester
• 2,2,6,6-tetramethyl-4-piperidyl 4-aminobenzoate
• AKOS005602180
• (2,2,6,6-tetramethylpiperidin-4-yl) 4-aminobenzoate
• 2,2,6,6-tetramethylpiperidin-4-yl 4-aminobenzoate

• Inchi： 1S/C16H24N2O2/c1-15(2)9-13(10-16(3,4)18-15)20-14(19)11-5-7-12(17)8-6-11/h5-8,13,18H,9-10,17H2,1-4H3
• InChI Key： DEDIMYAPCFFQIW-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)N)=O)C1CC(C)(C)NC(C)(C)C1

Computed Properties

• Exact Mass: 276.183778013Da
• Monoisotopic Mass: 276.183778013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2,2,6,6-Tetramethyl-4-piperidinyl 4-aminobenzoate

Comprehensive Overview of 2,2,6,6-Tetramethyl-4-piperidinyl 4-aminobenzoate (CAS No. 38879-01-5)

2,2,6,6-Tetramethyl-4-piperidinyl 4-aminobenzoate (CAS No. 38879-01-5) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications. This compound belongs to the class of piperidine derivatives, which are pivotal in various industrial and research domains. Its molecular formula, C₁₆H₂₄N₂O₂, highlights a combination of tetramethylpiperidine and 4-aminobenzoate moieties, contributing to its distinct properties.

The compound’s CAS No. 38879-01-5 is frequently searched in scientific databases, reflecting its relevance in photostabilization and UV protection applications. Recent trends indicate growing interest in its role as a light stabilizer for polymers, particularly in packaging materials and automotive coatings. Researchers and manufacturers are increasingly exploring its potential to enhance durability and longevity of synthetic materials under environmental stressors.

One of the most discussed topics related to 2,2,6,6-Tetramethyl-4-piperidinyl 4-aminobenzoate is its compatibility with sustainable materials. As industries shift toward eco-friendly alternatives, this compound’s ability to improve the weather resistance of biodegradable plastics has garnered attention. Studies suggest it may reduce degradation rates caused by sunlight, aligning with global efforts to minimize plastic waste.

In the realm of cosmetic chemistry, CAS No. 38879-01-5 is occasionally referenced for its potential as a UV filter. While not as common as other organic sunscreens, its structural similarity to PABA (para-aminobenzoic acid) derivatives sparks curiosity. However, rigorous safety assessments are essential before considering it for topical formulations, a topic frequently queried in dermatology forums and regulatory discussions.

From a synthetic perspective, the preparation of 2,2,6,6-Tetramethyl-4-piperidinyl 4-aminobenzoate involves esterification and amination steps, often requiring precise temperature control. Laboratories optimizing these protocols emphasize its high purity requirements, as impurities can affect performance in end-use applications. This technical nuance is a recurring theme in patent literature and industrial chemistry publications.

The compound’s thermal stability is another area of interest, particularly for applications in high-temperature polymers. Users searching for heat-resistant additives often encounter CAS No. 38879-01-5 as a candidate for improving material performance in extreme conditions. Its mechanism involves scavenging free radicals, a property shared with other hindered amine light stabilizers (HALS).

Regulatory compliance is a critical consideration for 2,2,6,6-Tetramethyl-4-piperidinyl 4-aminobenzoate. While it is not classified as hazardous under major chemical inventories, regional regulations may impose specific handling guidelines. Environmental persistence and ecotoxicology data are occasionally requested in safety data sheets (SDS), reflecting heightened scrutiny on industrial chemicals.

In summary, 2,2,6,6-Tetramethyl-4-piperidinyl 4-aminobenzoate (CAS No. 38879-01-5) is a multifaceted compound with emerging applications in sustainable materials, polymer science, and niche cosmetic formulations. Its chemical stability and functional versatility ensure continued relevance in both research and industrial settings, making it a subject of persistent inquiry across scientific and commercial platforms.